Cas no 1031056-50-4 (N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1031056-50-4
• MF: C₁₃H₁₁FN₂OS
• MW: 262.302644968033
• CID: 5681422
• PubChem ID: 25662639
• Update Time: 2025-05-20

N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586797
• Z28143415
• N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 1031056-50-4
• AKOS034040469

• Inchi： 1S/C13H11FN2OS/c1-18-13-11(6-3-7-15-13)12(17)16-10-5-2-4-9(14)8-10/h2-8H,1H3,(H,16,17)
• InChI Key： REZBILMDIXHRIM-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 262.05761231g/mol
• Monoisotopic Mass: 262.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1031056-50-4)

N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1031056-50-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural composition of N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide incorporates a fluorine atom in the phenyl ring and a methylsulfanyl group attached to the pyridine ring. These functional groups contribute to its unique chemical properties and reactivity, making it a valuable scaffold for designing novel pharmaceutical agents. The presence of the fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are crucial factors in drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific modification of N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide with a fluorine substituent and a methylsulfanyl group positions it as a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated pyridines in developing next-generation drugs. Studies have demonstrated that fluorine atoms can improve the pharmacokinetic properties of molecules by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Additionally, the methylsulfanyl group can enhance binding interactions with biological targets, leading to increased efficacy.

The synthesis of N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide has revealed intriguing findings that warrant further exploration. Preclinical studies have indicated potential interactions with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer cell proliferation. Such findings underscore its potential as an anti-cancer agent.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide. Molecular modeling techniques have been used to predict binding affinities and optimize molecular structures. These computational tools provide valuable insights into how the compound interacts with biological targets, aiding in the design of more effective derivatives.

In conclusion, N-(3-fluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1031056-50-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to innovative therapeutic solutions.